Cas no 1038254-71-5 (3-(1-phenylpropyl)aminopropan-1-ol)

• Product Name: 3-(1-phenylpropyl)aminopropan-1-ol
• CAS No: 1038254-71-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5205421
• PubChem ID: 43206518
• Update Time: 2026-03-06

3-(1-phenylpropyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(1-Phenylpropyl)amino]propan-1-ol
• 1-Propanol, 3-[(1-phenylpropyl)amino]-
• 3-(1-phenylpropyl)aminopropan-1-ol

• Inchi： 1S/C12H19NO/c1-2-12(13-9-6-10-14)11-7-4-3-5-8-11/h3-5,7-8,12-14H,2,6,9-10H2,1H3
• InChI Key： CCVYNVIPGDBNOQ-UHFFFAOYSA-N
• SMILES： OCCCNC(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 132
• XLogP3: 1.9
• Topological Polar Surface Area: 32.299

Additional information on 3-(1-phenylpropyl)aminopropan-1-ol

Recent Advances in the Study of 3-(1-phenylpropyl)aminopropan-1-ol (CAS: 1038254-71-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(1-phenylpropyl)aminopropan-1-ol (CAS: 1038254-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This secondary amine derivative, characterized by its phenylpropyl and aminopropanol moieties, has been investigated for its pharmacological properties, including its role as a potential modulator of neurotransmitter systems. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's affinity for specific G-protein-coupled receptors (GPCRs), particularly those involved in neuromodulation. Researchers employed molecular docking simulations and in vitro assays to demonstrate that 3-(1-phenylpropyl)aminopropan-1-ol exhibits selective binding to dopamine and serotonin receptor subtypes. These findings suggest its potential utility in treating neurological disorders such as depression and Parkinson's disease, though further in vivo validation is required.

In addition to its neurological applications, recent research has also investigated the compound's metabolic stability and pharmacokinetic profile. A study conducted by the European Journal of Pharmaceutical Sciences (2024) utilized high-performance liquid chromatography (HPLC) and mass spectrometry to analyze the compound's bioavailability and half-life in rodent models. The results indicated moderate oral bioavailability and a half-life suitable for sustained therapeutic effects, though structural modifications may be necessary to optimize its metabolic resistance.

Another area of interest is the compound's potential as a scaffold for the development of novel antimicrobial agents. A 2024 preprint on bioRxiv reported that derivatives of 3-(1-phenylpropyl)aminopropan-1-ol exhibited inhibitory activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study proposed that the amine and hydroxyl functional groups play a critical role in disrupting bacterial cell membrane integrity, offering a new avenue for antibiotic development.

Despite these promising findings, challenges remain in the clinical translation of 3-(1-phenylpropyl)aminopropan-1-ol. Issues such as off-target effects, dose-dependent toxicity, and scalable synthesis methods need to be addressed. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles, with several patents filed in 2023-2024 covering novel synthetic routes and formulations.

In conclusion, 3-(1-phenylpropyl)aminopropan-1-ol (CAS: 1038254-71-5) represents a versatile compound with broad applications in neuroscience, antimicrobial therapy, and drug discovery. Continued research into its mechanism of action, structural analogs, and therapeutic potential will be critical for advancing its development into clinically viable treatments.